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Compound Focus: Calceolarioside B

CAS No.: 105471-98-5

Cat. No.: S628172

Physical & Chemical Properties of Calceolarioside B

The table below summarizes the core physicochemical and solubility data for Calceolarioside B (CAS

105471-98-5), a natural product extracted from plants like Akebia quinata [1] [2].

Property Value | Description

CAS Number 105471-98-5 [1]

Molecular Formula C23H26011 [1]

Molecular Weight 478.45 g/mol [1] [3]

Purity Typically =298% [1]

Appearance White to light yellow solid powder [1]

Solubility in DMSO ~250 mg/mL (~522.52 mM) [1]

Common Stock 95 mg/mL (198.55 mM). Note: Use fresh, dry DMSO as moisture
Concentration absorption reduces solubility [3].
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Stock Solution Preparation & Storage

For in vitro assays, DMSO is the recommended solvent. Follow these protocols for preparing and storing

your stock solutions.

¢ Stock Solution in DMSO

o Procedure: To prepare a 100 mM stock solution, dissolve 47.8 mg of Calceolarioside B in 1

mL of pure, anhydrous DMSO [1].
o Critical Note: Always use fresh, dry DMSO. Moisture-absorbing DMSO significantly reduces

the solubility of Calceolarioside B [3].
o Aliquoting: Once dissolved, prepare single-use aliquots to avoid repeated freeze-thaw cycles

[1].
e Storage Conditions

o Powder: Store at -20°C; stable for at least 3 years under these conditions [1] [3].
o DMSO Stock Solution: For long-term storage, keep at -80°C for up to 6 months. For short-
term use, store at -20°C for 1 month. Protect from light during storage and handling [1].

¢ Working Solutions for Cellular Assays The following formulations have been reported for diluting

the DMSO stock for biological experiments [1]:

o Formulation 1: 10% DMSO + 40% PEG300 + 5% Tween80 + 45% Saline
o Formulation 2: 10% DMSO + 90% (20% SBE-3-CD in Saline)
o Formulation 3: 10% DMSO + 90% Corn Oil

Known Biological Activities & Experimental Notes

Calceolarioside B has been investigated for several biological activities, which can guide your experimental

design.
Biological Activity Experimental Findings Citation
Aldose Reductase ICs0 = 23.99 uM (Rat Lens Aldose Reductase - RLAR) [1] [3]
Inhibition
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Biological Activity Experimental Findings Citation
Antioxidant Activity ICs0 = 94.60 uM (DPPH radical scavenging assay) [1][3]
Antiviral Activity Binds Omicron BA.2 Spike protein, inhibits pseudovirus entry into [2]
(SARS-CoV-2) host cells by interfering with ACE2 receptor interaction.

Anti-inflammatory Reduces IL-6 expression and promotes macrophage switch from [2]
Activity pro-inflammatory M1 to anti-inflammatory M2 phenotype.

Troubleshooting Common Issues

¢ Precipitation in Solution: If your compound precipitates upon dilution into aqueous buffers, ensure
the DMSO concentration in the final working solution does not exceed 0.1-1%. Consider using one of
the recommended formulation buffers (e.g., with PEG300 or SBE-3-CD) to improve solubility [1].

e Loss of Activity: This can be caused by improper storage. Always protect the compound and its
solutions from light and moisture. Use aliquoted stock solutions to minimize freeze-thaw cycles [1] [3].

Experimental Workflow Guide

For a typical experiment investigating Calceolarioside B's bioactivity, you can follow this general workflow.

The key is to maintain compound stability and solubility at each step.
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Prepare Stock Solution
(Dissolve in fresh, dry DMSO)

Aliquot & Store
(-80°C for long-term,
-20°C for short-term)

Dilute for Assay
(Use recommended formulation
buffer, keep [DMSQO] low)

Treat Cells/Enzymes

Analyze Results
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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